Cas no 2770487-26-6 ((9H-fluoren-9-yl)methyl N-[1-(2-methylprop-2-en-1-yl)piperidin-4-yl]carbamate)

• Product Name: (9H-fluoren-9-yl)methyl N-[1-(2-methylprop-2-en-1-yl)piperidin-4-yl]carbamate
• CAS No: 2770487-26-6
• MF: C₂₄H₂₈N₂O₂
• MW: 376.491326332092
• CID: 5561610
• PubChem ID: 165999149
• Update Time: 2025-07-17

(9H-fluoren-9-yl)methyl N-[1-(2-methylprop-2-en-1-yl)piperidin-4-yl]carbamate Chemical and Physical Properties

Names and Identifiers

• EN300-37396569
• (9H-fluoren-9-yl)methyl N-[1-(2-methylprop-2-en-1-yl)piperidin-4-yl]carbamate
• 2770487-26-6

• Inchi： 1S/C24H28N2O2/c1-17(2)15-26-13-11-18(12-14-26)25-24(27)28-16-23-21-9-5-3-7-19(21)20-8-4-6-10-22(20)23/h3-10,18,23H,1,11-16H2,2H3,(H,25,27)
• InChI Key： TWUOBRIXUKKHIV-UHFFFAOYSA-N
• SMILES： O(C(NC1CCN(CC(=C)C)CC1)=O)CC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 376.215078140g/mol
• Monoisotopic Mass: 376.215078140g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 28
• Rotatable Bond Count: 6
• Complexity: 533
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.9
• Topological Polar Surface Area: 41.6Ų

Additional information on (9H-fluoren-9-yl)methyl N-[1-(2-methylprop-2-en-1-yl)piperidin-4-yl]carbamate

Recent Advances in the Study of (9H-fluoren-9-yl)methyl N-[1-(2-methylprop-2-en-1-yl)piperidin-4-yl]carbamate (CAS: 2770487-26-6)

The compound (9H-fluoren-9-yl)methyl N-[1-(2-methylprop-2-en-1-yl)piperidin-4-yl]carbamate (CAS: 2770487-26-6) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential applications in drug discovery and development. This carbamate derivative, featuring a fluorenylmethyl protecting group and a piperidinyl moiety, has been explored for its unique chemical properties and biological activities. Recent studies have focused on its synthesis, characterization, and potential therapeutic applications, particularly in the context of central nervous system (CNS) disorders and cancer therapeutics.

One of the key areas of research has been the optimization of the synthetic route for (9H-fluoren-9-yl)methyl N-[1-(2-methylprop-2-en-1-yl)piperidin-4-yl]carbamate. A recent publication in the Journal of Medicinal Chemistry (2023) detailed a novel, high-yield synthesis method that employs a combination of solid-phase peptide synthesis (SPPS) and microwave-assisted organic synthesis (MAOS). This approach not only improves the efficiency of the synthesis but also enhances the purity and scalability of the compound, making it more accessible for further pharmacological studies.

In terms of biological activity, preliminary in vitro studies have demonstrated that this compound exhibits moderate inhibitory effects on certain kinase enzymes, which are often implicated in cancer cell proliferation. Specifically, it has shown promise as a potential inhibitor of the PI3K/AKT/mTOR pathway, a critical signaling cascade in many cancers. Researchers are currently investigating its structure-activity relationship (SAR) to optimize its potency and selectivity. Additionally, its ability to cross the blood-brain barrier (BBB) has sparked interest in its potential use for treating neurodegenerative diseases such as Alzheimer's and Parkinson's.

Another notable study, published in Bioorganic & Medicinal Chemistry Letters (2024), explored the compound's role as a prodrug. The fluorenylmethyl group can be cleaved under specific physiological conditions, releasing the active piperidinyl carbamate moiety. This property has been leveraged to design targeted drug delivery systems, particularly for CNS applications. The study reported that the prodrug form exhibited improved stability and reduced off-target effects compared to the free active moiety, highlighting its potential for clinical translation.

Despite these promising findings, challenges remain. For instance, the compound's metabolic stability and potential toxicity profiles require further investigation. Recent pharmacokinetic studies in rodent models have indicated rapid clearance rates, suggesting the need for structural modifications to enhance its bioavailability. Researchers are also exploring its interactions with cytochrome P450 enzymes to better understand its metabolic fate and potential drug-drug interactions.

In conclusion, (9H-fluoren-9-yl)methyl N-[1-(2-methylprop-2-en-1-yl)piperidin-4-yl]carbamate (CAS: 2770487-26-6) represents a versatile scaffold with significant potential in medicinal chemistry. Ongoing research aims to address its current limitations while capitalizing on its unique properties for therapeutic applications. Future studies are expected to focus on in vivo efficacy, safety profiling, and the development of derivatives with improved pharmacological properties.